Cas no 96125-70-1 (1-Phenyl-9h-carbazole)

1-Phenyl-9h-carbazole structure
1-Phenyl-9h-carbazole structure
Product Name:1-Phenyl-9h-carbazole
CAS No:96125-70-1
MF:C18H13N
MW:243.302524328232
CID:2819631
PubChem ID:13497474
Update Time:2024-03-01

1-Phenyl-9h-carbazole Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-9h-carbazole
    • phenylcarbazole
    • 9H-Carbazole, phenyl-
    • 1-Phenyl-9h-carbazole
    • Inchi: 1S/C18H13N/c1-2-7-13(8-3-1)14-10-6-11-16-15-9-4-5-12-17(15)19-18(14)16/h1-12,19H
    • InChI Key: FBTOLQFRGURPJH-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=CC=C(C3C=CC=CC=3)C1=2

Computed Properties

  • Exact Mass: 243.104799419g/mol
  • Monoisotopic Mass: 243.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 15.8
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